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Compound of Interest

Compound Name: 2-Hydroxy-5-phenylpentanoic acid

CAS No.: 104216-93-5

Cat. No.: B2476130

Get Quote

Executive Summary
2-Hydroxy-5-phenylpentanoic acid (CAS: 104216-93-5) is a critical chiral building block in

the synthesis of ACE inhibitors, HIV protease inhibitors, and advanced fragrance compounds.

Its structural core—a phenylalkyl chain coupled with an

-hydroxy carboxylic acid—presents a specific stereochemical challenge: installing the hydroxyl
group at the C2 position with high enantiomeric excess (ee).

While traditional cyanohydrin synthesis yields racemic mixtures requiring costly resolution,

modern process chemistry favors asymmetric biocatalysis and chiral pool manipulation. This

guide details two scalable, high-fidelity routes:

Biocatalytic Reduction: The "Gold Standard" for scalability, utilizing L-Hydroxyisocaproate

Dehydrogenase (L-HicDH) to reduce the corresponding

-keto acid.
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Diazotization: A robust chemical route converting L-homophenylalanine to the hydroxy acid

with retention of configuration.

Retrosynthetic Analysis
To achieve a scalable process, we disconnect the target molecule at the C2 stereocenter.

Path A (Biocatalytic): Disconnection to 2-oxo-5-phenylpentanoic acid. This precursor is

achiral and can be synthesized via Grignard addition to diethyl oxalate. The chirality is

introduced in the final enzymatic step.

Path B (Chiral Pool): Disconnection to 2-amino-5-phenylpentanoic acid

(Homophenylalanine). The chirality is inherited from the amino acid starting material.

Target:
(S)-2-Hydroxy-5-phenylpentanoic acid

Precursor A:
2-Oxo-5-phenylpentanoic acid

(Achiral)

Enzymatic Reduction
(L-HicDH, NADH)

Precursor B:
(S)-2-Amino-5-phenylpentanoic acid

(Chiral Pool)

Diazotization
(NaNO2, H2SO4)

Start A:
1-Bromo-3-phenylpropane

+ Diethyl Oxalate

Grignard Addition
& Hydrolysis

Start B:
Commercial L-Homophenylalanine

Sourcing

Click to download full resolution via product page

Figure 1: Retrosynthetic strategies for 2-Hydroxy-5-phenylpentanoic acid.

Route 1: Biocatalytic Reduction (The Industrial
Standard)
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This route is preferred for multi-kilogram scale-up due to mild conditions, aqueous media, and

ee.

Step 1: Synthesis of 2-Oxo-5-phenylpentanoic Acid
Before biocatalysis, the keto-acid precursor must be synthesized. The most reliable method

involves a Grignard reaction with diethyl oxalate.

Reagents:

1-Bromo-3-phenylpropane

Magnesium turnings

Diethyl oxalate

THF (anhydrous)

Protocol:

Grignard Formation: In a dry reactor under

, activate Mg turnings (1.1 eq) with iodine. Add 1-bromo-3-phenylpropane (1.0 eq) in THF
dropwise to maintain a gentle reflux. Stir for 1 hour after addition.

Acylation: Cool the Grignard solution to -10°C. Cannulate it slowly into a solution of diethyl

oxalate (1.2 eq) in THF at -40°C. Critical: Low temperature prevents double addition

(formation of the diol).

Hydrolysis: Quench with

HCl. Extract with ethyl acetate. Evaporate solvent to yield ethyl 2-oxo-5-phenylpentanoate.

Saponification: Treat the ester with

NaOH at room temperature for 2 hours. Acidify to pH 1 with HCl to precipitate 2-oxo-5-
phenylpentanoic acid. Recrystallize from hexane/EtOAc.

Step 2: Enzymatic Reduction
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The enzyme L-Hydroxyisocaproate Dehydrogenase (L-HicDH) (EC 1.1.1.272) is ideal for this

substrate. Unlike standard Lactate Dehydrogenase (LDH), L-HicDH accepts bulky hydrophobic

side chains (C5-C6 length).

System Components:

Enzyme: Recombinant L-HicDH (e.g., from Lactobacillus confusus or L. casei).

Cofactor: NADH (catalytic amount).

Recycling System: Formate Dehydrogenase (FDH) + Sodium Formate. This regenerates

NADH from NAD+, driving the equilibrium forward and removing the expensive cofactor cost.

Protocol:

Buffer Prep: Prepare

Potassium Phosphate buffer (pH 7.0). Degas with nitrogen.

Reaction Mix: Dissolve 2-oxo-5-phenylpentanoic acid (

) and Sodium Formate (

) in the buffer.

Initiation: Add

(

), FDH (

), and L-HicDH (

).

Incubation: Stir gently at 30°C. Monitor pH and maintain at 7.0 using an autotitrator with

NaOH (the reaction consumes protons).

Workup: Once HPLC shows
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conversion (approx. 12-24h), acidify to pH 2.0 with HCl. Extract with Ethyl Acetate (

). Dry over

and concentrate.

Data Summary:

Parameter Value

Yield (Step 1) 85-90%

Yield (Step 2) >95%

Enantiomeric Excess (ee) >99% (S)-isomer

| Atom Economy | High (Formate byproduct is CO2) |

Route 2: Diazotization of Homophenylalanine (Chiral
Pool)
This route utilizes commercially available L-2-amino-5-phenylpentanoic acid (L-

Homophenylalanine). It is excellent for lab-scale or pilot batches where enzyme screening is

not feasible.

Mechanism & Stereochemistry
The reaction proceeds via diazotization of the amine to a diazonium salt, which spontaneously

displaces nitrogen.

Retention of Configuration: In

-amino acids, the neighboring carboxylate group participates to form a transient

-lactone intermediate. Subsequent ring opening by water occurs with a second inversion,
resulting in net retention of stereochemistry.

L-Amino Acid

(S)-Hydroxy Acid.
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Protocol
Reagents:

L-2-Amino-5-phenylpentanoic acid (1.0 eq)

Sodium Nitrite (

, 1.5 eq)

Sulfuric Acid (

and

)

Step-by-Step:

Dissolution: Suspend L-homophenylalanine (10 g) in

(100 mL). Cool to 0°C in an ice bath.

Diazotization: Dissolve

(1.5 eq) in minimal water. Add this solution dropwise to the amino acid suspension over 1
hour. Caution: Nitrogen gas evolution will be vigorous. Ensure efficient venting.

Reaction: Stir at 0°C for 3 hours, then allow to warm to room temperature overnight (12h).

Quenching: If excess nitrite remains (check with starch-iodide paper), add urea to quench.

Extraction: Saturate the aqueous phase with NaCl. Extract with Ethyl Acetate (

).

Purification: The crude product is often pure enough. For pharma grade, recrystallize from

benzene/petroleum ether or perform silica column chromatography (Hexane:EtOAc 7:3).

Process Flow & Logic Diagram
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Route 1: Biocatalytic (Scalable) Route 2: Chemical (Chiral Pool)

1-Bromo-3-phenylpropane

Grignard + Diethyl Oxalate
(-40°C, THF)

Ethyl 2-oxo-5-phenylpentanoate

Hydrolysis (NaOH)

2-Oxo-5-phenylpentanoic Acid

Biocatalysis
(L-HicDH + FDH/Formate)

(S)-2-Hydroxy-5-phenylpentanoic Acid
(>99% ee)

L-Homophenylalanine
(L-2-amino-5-phenylpentanoic acid)

Diazotization
(NaNO2, H2SO4, 0°C)

Alpha-Lactone Intermediate
(Retention of Config)

(S)-2-Hydroxy-5-phenylpentanoic Acid
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Figure 2: Comparative workflow of Biocatalytic vs. Chemical synthesis routes.
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Analytical Quality Control
Trustworthiness in synthesis requires rigorous validation.

HPLC Method (Chiral):

Column: Chiralcel OD-H or Chiralpak AD-H.

Mobile Phase: Hexane : Isopropanol : TFA (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (carbonyl) and 254 nm (phenyl).

Expectation: The (S)-enantiomer typically elutes later on OD-H columns (verify with

racemic standard).

NMR Validation (

NMR, 400 MHz,

):

7.15-7.30 (m, 5H, Ar-H)

4.25 (dd, 1H,

-CH)

2.65 (t, 2H, Ph-CH2)

1.60-1.90 (m, 4H, alkyl chain)

Safety & Regulatory Considerations
Diazonium Salts: While the intermediate in Route 2 is transient, diazonium compounds can

be explosive if allowed to dry or accumulate. Always keep the reaction aqueous and

temperature controlled (

).
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Cyanides: If using a cyanohydrin route (not detailed here due to lower enantioselectivity),

strict cyanide protocols (NaCN) and waste treatment (bleach quenching) are mandatory.

Biocatalysis: The FDH/Formate system produces

. On a large scale, ensure reactor venting prevents pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EC 1.1.1.345 [iubmb.qmul.ac.uk]

To cite this document: BenchChem. [Scalable Synthesis of 2-Hydroxy-5-phenylpentanoic
Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2476130/docs#scalable-synthesis-of-2-hydroxy-5-
phenylpentanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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